Cas no 70826-92-5 (1-(4-Aminophenyl)-3-ethylurea)

• Product Name: 1-(4-Aminophenyl)-3-ethylurea
• CAS No: 70826-92-5
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• MDL: MFCD11106238
• CID: 5226141
• Update Time: 2025-06-28

1-(4-Aminophenyl)-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminophenyl)-3-ethylurea
• Urea, N-(4-aminophenyl)-N'-ethyl-

• MDL： MFCD11106238
• Inchi： 1S/C9H13N3O/c1-2-11-9(13)12-8-5-3-7(10)4-6-8/h3-6H,2,10H2,1H3,(H2,11,12,13)
• InChI Key： LXNFSSIZJXZRRT-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(N)C=C1)C(NCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-Aminophenyl)-3-ethylurea

Introduction to 1-(4-Aminophenyl)-3-ethylurea (CAS No. 70826-92-5)

1-(4-Aminophenyl)-3-ethylurea, also known by its CAS number 70826-92-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and is characterized by its unique chemical structure, which includes an aromatic amine group and an ethyl substituent. The combination of these functional groups endows 1-(4-Aminophenyl)-3-ethylurea with a range of biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-(4-Aminophenyl)-3-ethylurea can be represented as C₉H₁₃N₃O, with a molecular weight of approximately 179.21 g/mol. The compound's structure is crucial for understanding its properties and potential biological activities. The aromatic amine group (4-aminophenyl) is known for its ability to interact with various biological targets, while the ethyl substituent on the urea moiety provides additional flexibility and hydrophobicity, which can influence the compound's pharmacokinetic properties.

In recent years, 1-(4-Aminophenyl)-3-ethylurea has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for G protein-coupled receptors (GPCRs), which are important targets for many drugs. Research has shown that 1-(4-Aminophenyl)-3-ethylurea can modulate the activity of specific GPCRs, potentially leading to novel treatments for conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Beyond its interactions with GPCRs, 1-(4-Aminophenyl)-3-ethylurea has also been explored for its anti-inflammatory properties. Inflammation is a critical component in the pathogenesis of many diseases, and compounds that can effectively reduce inflammatory responses are highly sought after. Studies have demonstrated that 1-(4-Aminophenyl)-3-ethylurea can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacological profile of 1-(4-Aminophenyl)-3-ethylurea has been further elucidated through in vitro and in vivo experiments. In cell-based assays, the compound has shown promising results in modulating various signaling pathways involved in cell proliferation, apoptosis, and inflammation. For instance, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that plays a central role in inflammatory responses.

Clinical trials are an essential step in translating preclinical findings into therapeutic applications. While specific clinical trials involving 1-(4-Aminophenyl)-3-ethylurea are still in their early stages, preliminary data from Phase I trials have indicated that the compound is well-tolerated and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for further clinical development and evaluation.

The synthesis of 1-(4-Aminophenyl)-3-ethylurea is well-documented in the literature, and several methods have been developed to produce this compound efficiently. One common approach involves the reaction of 4-aminoaniline with ethyl isocyanate under mild conditions. The resulting product can be purified using standard techniques such as recrystallization or column chromatography. The ease of synthesis and availability of starting materials make 1-(4-Aminophenyl)-3-ethylurea an attractive candidate for large-scale production.

In addition to its therapeutic potential, 1-(4-Aminophenyl)-3-ethylurea has also found applications in other areas of research. For example, it has been used as a model compound in studies aimed at understanding the structure-activity relationships (SAR) of urea derivatives. By systematically modifying the substituents on the urea moiety, researchers can gain insights into how structural changes affect biological activity and selectivity.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 1-(4-Aminophenyl)-3-ethylurea have shown that it is relatively stable under environmental conditions but does not pose significant ecological risks when used responsibly. This information is crucial for ensuring that the compound can be safely incorporated into pharmaceutical products without adverse environmental effects.

In conclusion, 1-(4-Aminophenyl)-3-ethylurea (CAS No. 70826-92-5) is a multifaceted compound with promising therapeutic potential and a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its ability to modulate important biological targets such as GPCRs and inflammatory pathways, makes it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further enhancing its significance in the field.